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Compound of Interest

Compound Name: Zytron

CAS No.: 299-85-4

Cat. No.: B1206952

Get Quote

Introduction: The trade name "Zytron" has been used to refer to at least two distinct chemical

compounds with entirely different applications. This guide provides a comprehensive technical

overview of both entities to address potential ambiguities for researchers, scientists, and drug

development professionals. The first compound is a pharmaceutical active ingredient,

Ondansetron, a selective 5-HT3 receptor antagonist used as an antiemetic. The second is the

herbicide DMPA (O-2,4-Dichlorophenyl O-methyl isopropylphosphoramidothioate), a

chlorophenoxy herbicide used for weed control. This document is divided into two main

sections, each dedicated to one of these compounds, detailing their chemical structure,

physicochemical properties, mechanism of action, and relevant experimental protocols.

Section 1: Zytron as Ondansetron
Ondansetron is a highly effective antiemetic agent, primarily used to prevent nausea and

vomiting induced by chemotherapy, radiation therapy, and surgery.[1][2][3] It belongs to the

class of selective serotonin 5-HT3 receptor antagonists.[1][4]

Chemical Structure and Identifiers
IUPAC Name: 9-methyl-3-[(2-methylimidazol-1-yl)methyl]-2,3-dihydro-1H-carbazol-4-one[4]
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SMILES: CN1C2=C(C3=CC=CC=C13)C(=O)C(CN1C=CN=C1C)CC2

Chemical Formula: C₁₈H₁₉N₃O[4]

CAS Number: 99614-02-5[4]

Physicochemical Properties of Ondansetron
Property Value Source

Molecular Weight 293.36 g/mol [4]

Melting Point 231-232 °C [4]

Solubility Sparingly soluble in water [4]

pKa 7.4 [4]

LogP 2.4 [4]

Appearance White to off-white powder [5]

Mechanism of Action: 5-HT3 Receptor Antagonism
Ondansetron's antiemetic effect is mediated through the selective and competitive blockade of

serotonin 5-HT3 receptors.[1][2] These receptors are ligand-gated ion channels located on

vagal afferent nerves in the gastrointestinal tract and in the chemoreceptor trigger zone (CTZ)

in the brain.[1][2][6]

Emetogenic stimuli, such as chemotherapy, trigger the release of serotonin from

enterochromaffin cells in the small intestine.[1][2] This released serotonin binds to 5-HT3

receptors on vagal afferents, initiating an action potential that travels to the nucleus tractus

solitarius and the CTZ in the brainstem, ultimately stimulating the vomiting reflex.[1][2]

Ondansetron competitively binds to these 5-HT3 receptors, preventing serotonin from binding

and thereby blocking the initiation of the emetic signal cascade.[1][2][7]
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Ondansetron's peripheral mechanism of action.

Experimental Protocols
This protocol describes a validated RP-HPLC method for the determination of ondansetron in

pharmaceutical dosage forms.

Instrumentation: A standard HPLC system equipped with a UV detector, such as a Waters

Alliance system with a PDA detector.

Column: A C18 reversed-phase column (e.g., 4.6 x 250mm, 5 µm particle size).

Mobile Phase: A mixture of methanol and 0.02 M phosphate buffer (pH adjusted as needed,

e.g., to 2.2 with orthophosphoric acid) in a ratio of approximately 60:40 or 73:27 (v/v). The

mobile phase should be filtered and degassed.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 213 nm or 246 nm.

Sample Preparation:

Prepare a standard stock solution of ondansetron (e.g., 500 µg/mL) in the mobile phase.

For tablet analysis, weigh and crush a number of tablets (e.g., 20) to obtain a fine powder.
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Accurately weigh a portion of the powder equivalent to a known amount of ondansetron

and dissolve it in the mobile phase.

Filter the sample solution through a 0.45 µm membrane filter.

Procedure:

Inject a series of standard solutions of known concentrations to establish a calibration

curve.

Inject the prepared sample solution.

Quantify the amount of ondansetron in the sample by comparing its peak area to the

calibration curve.

This protocol outlines a radioligand binding assay to determine the affinity of ondansetron for

the 5-HT3 receptor.

Materials:

Cell membranes expressing the human 5-HT3 receptor (e.g., from HEK293 cells).

Radioligand: [³H]GR65630 or another suitable 5-HT3 antagonist radioligand.

Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

Ondansetron solutions of varying concentrations.

Non-specific binding control: A high concentration of a non-radiolabeled 5-HT3 antagonist

(e.g., 10 µM granisetron).

Procedure:

In a 96-well plate, incubate the cell membranes with the radioligand and varying

concentrations of ondansetron.

Include wells for total binding (membranes + radioligand) and non-specific binding

(membranes + radioligand + non-specific control).
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Incubate to allow binding to reach equilibrium (e.g., 60 minutes at room temperature).

Terminate the reaction by rapid vacuum filtration through glass fiber filters, separating

bound from free radioligand.

Wash the filters with ice-cold buffer.

Measure the radioactivity on the filters using a scintillation counter.

Data Analysis: Calculate the specific binding at each ondansetron concentration and

determine the IC₅₀ and Ki values to quantify its binding affinity.

Section 2: Zytron as DMPA (Herbicide)
DMPA, also known by the trade name Zytron, is a chlorophenoxy herbicide used for the pre-

emergent control of crabgrass and other weeds.[1]

Chemical Structure and Identifiers
IUPAC Name: O-2,4-Dichlorophenyl O-methyl isopropylphosphoramidothioate[1]

SMILES: CC(C)NP(=S)(OC)OC1=C(C=C(C=C1)Cl)Cl[1]

Chemical Formula: C₁₀H₁₄Cl₂NO₂PS[1]

CAS Number: 299-85-4[1]

Physicochemical Properties of DMPA
Property Value Source

Molecular Weight 314.16 g/mol [1]

Appearance Solid [1]

Vapor Pressure 6.14 x 10⁻⁵ mm Hg [1]

LD₅₀ (rat, oral) 270 mg/kg [1]

Mechanism of Action: Auxin Mimicry
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DMPA is classified as a synthetic auxin herbicide. Its mechanism of action involves mimicking

the natural plant growth hormone auxin. This leads to uncontrolled and disorganized plant

growth, ultimately causing the death of susceptible broadleaf weeds. The herbicide is absorbed

by the plant and translocates to the meristematic tissues, where it disrupts normal cell division

and elongation.
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Mechanism of action for DMPA as an auxin mimic herbicide.

Experimental Protocols
This protocol describes a general bioassay to determine the presence of biologically active

DMPA residues in soil.

Objective: To assess if soil contains sufficient DMPA residue to cause phytotoxicity to

sensitive plant species.

Materials:

Test soil suspected of containing DMPA residue.

Control soil known to be free of herbicides.

Activated carbon.

Pots or containers for planting.

Seeds of a sensitive indicator species (e.g., cucumber, tomato, or a sensitive grass

species).

Procedure:

Collect representative soil samples from the area of interest. Also, collect a control soil

sample.

Prepare a "deactivated" control by mixing a portion of the test soil with activated carbon

(which adsorbs the herbicide).

Fill pots with the test soil, the control soil, and the deactivated control soil.

Plant the seeds of the indicator species in each pot.

Grow the plants under controlled conditions (light, temperature, water) for a period of 2-3

weeks.

Data Analysis:
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Observe the plants for signs of herbicide injury, such as stunted growth, leaf cupping, stem

twisting (epinasty), and root abnormalities.

Compare the growth of plants in the test soil to those in the control and deactivated control

soils to determine the presence and relative activity of DMPA residues.

This protocol provides a general outline for the quantitative analysis of DMPA in soil samples.

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

Extraction:

Accurately weigh a sample of soil.

Extract DMPA from the soil using an appropriate organic solvent (e.g., acetone,

acetonitrile, or a mixture thereof) through methods like sonication or Soxhlet extraction.

Cleanup:

The crude extract may require a cleanup step to remove interfering substances. This can

be achieved using solid-phase extraction (SPE) with a suitable sorbent.

Analysis:

Concentrate the cleaned extract to a known volume.

Inject an aliquot of the extract into the GC-MS system.

Separate the components of the extract on a suitable capillary column.

Identify and quantify DMPA based on its retention time and mass spectrum, using a

previously established calibration curve with DMPA standards.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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